Cas no 3734-04-1 (Irehdiamine B)

Irehdiamine B structure
Irehdiamine B structure
Product Name:Irehdiamine B
CAS No:3734-04-1
MF:C22H38N2
MW:330.55052614212
CID:306384
Update Time:2024-02-29

Irehdiamine B Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-ene-3,20-diamine,N3-methyl-, (3b,20S)-(9CI)
    • 1H-Naphth[2',1':4,5]indeno[1,7a-c]pyrrole,9-amino-2,4,5,5a,5b,6,7,7a,8,9,10,11,11a,11b,12,13-hexadecahydro-2,3,11a-trimethyl-(6CI); Irehdiamine B (7CI); Pregn-5-ene-3b,20a-diamine, N3-methyl- (8CI); Kurchamin; Kurchamine
    • Irehdiamine B
    • Kurchamine
    • Kurchamin
    • MTTRNPRLWQGKCB-KUJPYBTHSA-N
    • Inchi: 1S/C22H38N2/c1-14(23)18-7-8-19-17-6-5-15-13-16(24-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h5,14,16-20,24H,6-13,23H2,1-4H3/t14-,16-,17-,18+,19-,20-,21-,22+/m0/s1
    • InChI Key: MTTRNPRLWQGKCB-KUJPYBTHSA-N
    • SMILES: N[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)NC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 526
  • XLogP3: 4.5
  • Topological Polar Surface Area: 38
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